Cas no 563-78-0 (2,3-Dimethyl-1-butene)

Chemical, English Name: 2,3-dimethyl-1-butene
cas No.: 563-78-0
molecular formula: c6h12
molecular weight: 84.1595

2,3-Dimethyl-1-butene structure

Product Name:2,3-Dimethyl-1-butene

CAS No:563-78-0

Molecular Formula:C₆H₁₂

Molecular Weight:84.16

MDL:MFCD00008923

CID:38368

PubChem ID:11249

2,3-Dimethyl-1-butene Properties

Names and Identifiers

- 2,3-Dimethyl-1-butene
- 2,3-Dimethylbutene-1
- Dimethylbutene
- BISOMER DMB 2,3-Dimethyl-1-butene
- 2,3-DICHLORO-L-TYROSINE
- 2,3-dimethyl-1-buten-4-ol
- 2,3-dimethyl-3-buten-1-ol
- 2,3-dimethylbut-1-ene
- 2,3-dimethyl-but-3-en-1-ol
- 2,3-dimethyl-butene
- 2,3-dimethyl-l-butene
- 2-isopropyl-2-propene
- 3,3'-dimethylprop-1-ene
- 3-Buten-1-ol,2,3-dimethyl
- 2,3-DIMETHYL-1-BUTENE, STAB.
- 2,3-Dimethyl-1-butene, 98+%
- 1-Butene, 2,3-dimethyl-
- 2,3-DIMETHY-1-BUTEME
- 1-Isopropyl-1-methylethylene
- 2-Isopropylpropene
- 27416-06-4
- (CH3)2CHC(CH3)=CH2
- EN300-123673
- A831024
- AKOS009156783
- NSC-73906
- D89792
- FT-0609689
- 2,3-Dimethyl-1-butene, 97%
- 2,3-dimethyl butene
- NSC73906
- 2,3-dimethylbutene
- MFCD00008923
- NSC 73906
- 563-78-0
- NS00007294
- 82885MLV85
- UNII-82885MLV85
- InChI=1/C6H12/c1-5(2)6(3)4/h6H,1H2,2-4H
- 2,3-dimethyl-1-butylene
- EINECS 209-262-2
- EC 209-262-2
- D1139
- 2,3-Dimethyl-1-butene, purum, >=98.0% (GC)
- DTXSID7073195
- Q27269319
- 1-Butene, 2,3-dimethyl-; 2,3-Dimethyl-1-butene; 1-Isopropyl-1-methylethylene; 2,3-Dimethyl-1-butylene; 2-Isopropylpropene; NSC 73906
- 2,3Dimethylbut1ene
- 1-Butene, 2,3-dimethyl-(8CI)(9CI)
- DTXCID8042052
- 1Butene, 2,3dimethyl
- 1-Butene, 2,3-dimethyl-(8CI)
- +Expand
- MDL： MFCD00008923
- InChIKey： OWWIWYDDISJUMY-UHFFFAOYSA-N
- Inchi： InChI=1S/C6H12/c1-5(2)6(3)4/h6H,1H2,2-4H3
- SMILES： C=C(C)C(C)C
- BRN： 505982

Computed Properties

Exact Mass: 84.09390
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Rotatable Bond Count: 1
Monoisotopic Mass: 84.0939
Heavy Atom Count: 6
Complexity: 51.1
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.8
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 0

Experimental Properties

LogP: 2.21850
PSA: 0.00000
Refractive Index: n20/D 1.389(lit.)
Water Partition Coefficient: <0.1 g/L (20 ºC)
Boiling Point: 55°C
Melting Point: −158 °C (lit.)
Vapor Pressure: 412 mmHg ( 37.7 °C)
Flash Point: Fahrenheit: -.4 ° f
Celsius: -18 ° c
FEMA: 2248
Solubility: 0.079g/l
Color/Form: No data available
Solubility: Insoluble in water, miscible in carbon disulfide \ ethanol \ ether
Density: 0.68 g/mL at 25 °C(lit.)

2,3-Dimethyl-1-butene Security Information

Symbol: GHS02 GHS08
WGK Germany：3
Safety Term：3
Safety Instruction： S16-S33-S62-S9
Packing Group：II
Packing Group：II
Risk Phrases：R11; R65
Hazard Level：3
Dangerous goods sign： F Xn
Hazardous Material transportation number：UN 3295 3/PG 2
Hazard Statement： H225,H304
Warning Statement： P210,P301+P310,P331
Prompt：dangerous
Storage Condition：Store at 4 ° C, better storage at -4 ° C
PackingGroup：II
Risk Phrases： 11-65
Signal Word：Danger
Explosive Limit：1.2%(V)
HazardClass：3

2,3-Dimethyl-1-butene Customs Data

HS CODE：29012980
Customs Data：

China Customs Code:
29012980

2,3-Dimethyl-1-butene Related Literature

1. Acidic properties of mixed tin+antimony oxide catalysts

Elizabeth A. Irving,Duncan Taylor J. Chem. Soc. Faraday Trans. 1 1978 74 206
2. Organohalogen compounds. Part I. The preparation of 1,4-dibromo-2,3-dimethylbuta-1,3-diene and 1-bromo-4-chloro-2,3-dimethylbuta-1,3-diene

E. Z. Said,A. E. Tipping J. Chem. Soc. Perkin Trans. 1 1972 1399
3. Heats of adsorption for C4, C5 and C6 hydrocarbons on cobalt oxide determined by gas chromatography

Yoshihiko Moro-oka Trans. Faraday Soc. 1971 67 3381
4. Addition of 2,3-dimethylbutane to slowly reacting mixtures of hydrogen and oxygen at 480 °C. Rate constants of the elementary reactions involved

Roy R. Baldwin,George R. Drewery,Raymond W. Walker J. Chem. Soc. Faraday Trans. 2 1986 82 251
5. Ene reactions of allenes. Part 3. Reactions of electron-deficient azo-compounds with acyclic allenes and alkenes

Chan Boo Lee,David R. Taylor J. Chem. Soc. Perkin Trans. 1 1977 1463
6. Temperature-dependent ozonolysis kinetics of selected alkenes in the gas phase: an experimental and structure–activity relationship (SAR) study

Kimberley E. Leather,Max R. McGillen,Carl J. Percival Phys. Chem. Chem. Phys. 2010 12 2935
7. Unsaturated nitrogen compounds containing fluorine. Part VI. Reactions of hexafluoroacetone azine with 2-methylbut-2-ene, 2,3-dimethylbut-2-ene, 2,3-dimethylbut-1-ene, and cyclopentene

Stuart E. Armstrong,T. Philip Forshaw,Anthony E. Tipping J. Chem. Soc. Perkin Trans. 1 1975 1902
8. Reactions of 3,3-dimethylbut-1-ene with deuterium or deuterium oxide on oxide catalysts

Michael S. Scurrell,Bernard W. Moller,Charles Kemball J. Chem. Soc. Faraday Trans. 1 1976 72 2512
9. Flash vacuum pyrolysis over magnesium. Part 1. Pyrolysis of benzylic, other aryl/alkyl and aliphatic halides

R. Alan Aitken,Philip K. G. Hodgson,John J. Morrison,Adebayo O. Oyewale J. Chem. Soc. Perkin Trans. 1 2002 402
10. A mini-review on solid superbase catalysts developed in the past two decades

Lang Chen,Jin Zhao,Shuang-Feng Yin,Chak-Tong Au RSC Adv. 2013 3 3799

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